![molecular formula C10H17NO3 B2640565 3,3-Dimethyl-2-(2-oxopyrrolidin-1-yl)butanoic acid CAS No. 1343355-79-2](/img/structure/B2640565.png)
3,3-Dimethyl-2-(2-oxopyrrolidin-1-yl)butanoic acid
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Overview
Description
3,3-Dimethyl-2-(2-oxopyrrolidin-1-yl)butanoic acid is a chemical compound with the CAS Number: 1343355-79-2 . It has a molecular weight of 199.25 . The IUPAC name for this compound is 3,3-dimethyl-2-(2-oxo-1-pyrrolidinyl)butanoic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H17NO3/c1-10(2,3)8(9(13)14)11-6-4-5-7(11)12/h8H,4-6H2,1-3H3,(H,13,14) . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . The storage temperature for this compound is normal room temperature .Scientific Research Applications
Crystallography
- The crystal structure of (S)-2-(2-oxopyrrolidin-1-yl)butanoic acid was determined, showcasing its application in understanding molecular configurations and interactions (Yin-Qiu Liu et al., 2009).
Medicinal Chemistry
- New hybrid molecules derived from 3-methyl- or 3,3-dimethyl-1-[1-oxo-1-(4-phenylpiperazin-1-yl)propan-2-yl]pyrrolidine-2,5-diones were synthesized for their potential anticonvulsant and antinociceptive activity, demonstrating the chemical's versatility in drug development (K. Kamiński et al., 2016).
- The synthesis and determination of absolute configuration of a non-peptidic αvβ6 integrin antagonist for treating idiopathic pulmonary fibrosis highlights the compound's potential in therapeutic applications (Niall A. Anderson et al., 2016).
Organic Chemistry
- Research into the reaction of dialkyl 2-butynoate with aniline and formaldehyde provided insights into the molecular structure revisions, underlining the importance of accurate structural characterization in organic synthesis (A. Srikrishna et al., 2010).
Synthesis and Characterization
- The synthesis of substituted 2-(2-oxopyrrolidin-1-yl)acetamides illustrates the compound's utility in creating novel chemical entities, showcasing its broad applicability in chemical synthesis (M. A. Kavina et al., 2017).
Safety and Hazards
properties
IUPAC Name |
3,3-dimethyl-2-(2-oxopyrrolidin-1-yl)butanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17NO3/c1-10(2,3)8(9(13)14)11-6-4-5-7(11)12/h8H,4-6H2,1-3H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOMAHGKEHKOOKD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(C(=O)O)N1CCCC1=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1343355-79-2 |
Source
|
Record name | 3,3-dimethyl-2-(2-oxopyrrolidin-1-yl)butanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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